Cas no 981-01-1 ([(4r,4as,7ar,12bs)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] Propanoate)

• Product Name: [(4r,4as,7ar,12bs)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] Propanoate
• CAS No: 981-01-1
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 1990236
• PubChem ID: 5486629
• Update Time: 2024-03-01

[(4r,4as,7ar,12bs)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] Propanoate Chemical and Physical Properties

Names and Identifiers

• [(4R,4aS,7aR,12bS)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] propanoate
• Codeinone, 14-hydroxy-, propionate
• Morphinan-6-one, 7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-14-(1-oxopropoxy)-, (5alpha)-
• LS-92111
• 14-Propionyloxy-kodeinon
• BRN 4947278
• 14-Propionyloxycodeinon
• Morphinan-6-one, 7,8-didehydro-4,5-epoxy-3- methoxy-17-methyl-14-(1-oxopropoxy)-, (5?)-
• Morphinan-6-one, 7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-14-(1-oxopropoxy)-, (5α)- (9CI)
• [(4r,4as,7ar,12bs)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] Propanoate

• Inchi： 1S/C21H23NO5/c1-4-16(24)27-21-8-7-13(23)19-20(21)9-10-22(2)15(21)11-12-5-6-14(25-3)18(26-19)17(12)20/h5-8,15,19H,4,9-11H2,1-3H3/t15-,19+,20+,21-/m1/s1
• InChI Key： MIQYLPZRCQLVEI-PSOYPTMXSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(C=CC([C@H]1[C@@]5(C=32)CCN4C)=O)OC(CC)=O)OC

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans